Cas no 37116-80-6 (Lunularin)

• Product Name: Lunularin
• CAS No: 37116-80-6
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD24713452
• CID: 921979
• PubChem ID: 181511
• Update Time: 2025-04-19

Lunularin Chemical and Physical Properties

Names and Identifiers

• lunularin
• 1-(4-Hydroxyphenyl)-2-(3-hydroxyphenyl)ethane
• 3-[2-(4-hydroxyphenyl)ethyl]Phenol
• 3-(4-Hydroxyphenethyl)phenol
• 3,4'-Dihydroxybibenzyl
• ILEYXPCRQKRNIJ-UHFFFAOYSA-N
• Phenol, 3-[2-(4-hydroxyphenyl)ethyl]-
• 3,4'-Ethylenebisphenol
• 3,4'-(ethane-1,2-diyl)diphenol
• LMPK13090039
• AK542967
• C10269
• Q6704488
• SCHEMBL717118
• CHEBI:6568
• AXG9EP247C
• AKOS027461006
• DS-19179
• 37116-80-6
• Lunularine
• UNII-AXG9EP247C
• DTXSID20190614
• CS-0086842
• MFCD24713452
• 3-(2-(4-HYDROXYPHENYL)ETHYL)PHENOL
• FT-0731060
• C74915
• CHEMBL445252
• DA-24451
• DTXCID60113105
• Lunularin

• MDL： MFCD24713452
• Inchi： 1S/C14H14O2/c15-13-8-6-11(7-9-13)4-5-12-2-1-3-14(16)10-12/h1-3,6-10,15-16H,4-5H2
• InChI Key： ILEYXPCRQKRNIJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Solid powder
• Density: 1.191
• Boiling Point: 382°C at 760 mmHg
• Flash Point: 185°C
• Refractive Index: 1.63
• PSA: 40.46

Lunularin Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes